3-amino-4H-pyrazole-4-carboxylic acid

Core Science & Biosynthesis

In Vitro Toxicity and Safety Profile of 3-Amino-4H-pyrazole-4-carboxylic Acid: A Comprehensive Technical Guide

Executive Summary

3-Amino-4H-pyrazole-4-carboxylic acid (also referred to via its tautomer, 3-amino-1H-pyrazole-4-carboxylic acid; CAS: 41680-34-6) is a critical heterocyclic building block utilized extensively in medicinal chemistry[1]. It serves as a foundational scaffold for synthesizing complex pharmaceutical agents, including factor Xa inhibitors and specific intermediates for drugs like Zaleplon[2]. While highly valuable in drug development, the compound possesses a distinct local toxicity profile that requires rigorous in vitro safety assessment before downstream application.

This whitepaper provides an in-depth, mechanistically grounded guide to evaluating the in vitro toxicity of 3-amino-4H-pyrazole-4-carboxylic acid (3-APCA). It details the causality behind specific experimental models and provides self-validating protocols to ensure absolute data integrity.

Chemical Profile & Hazard Identification

Understanding the baseline physicochemical properties of 3-APCA is essential for predicting its behavior in biological matrices.

• Molecular Formula: C₄H₅N₃O₂

• Molecular Weight: 127.10 g/mol

• Physical State: Off-white powder

• GHS Classification: According to the GHS classification documented in, 3-APCA is designated with hazard statements H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)[1].

Mechanistic Toxicology & Signaling Pathways

The primary toxicological concern with 3-APCA is not severe systemic toxicity, but rather localized epithelial irritation. The compound's carboxylic acid moiety, combined with the amino-pyrazole ring, can alter the local pH at the tissue boundary.

Causality of Irritation: When applied to epithelial surfaces (dermal or ocular), high concentrations of 3-APCA interact with the lipid bilayer, inducing mild oxidative stress. This triggers the generation of intracellular Reactive Oxygen Species (ROS), which subsequently initiates a pro-inflammatory cascade (e.g., release of IL-1α). This cascade is the mechanistic basis for its H315 and H319 hazard classifications.

Fig 1: Proposed signaling pathway for 3-APCA-induced epithelial irritation.

In Vitro Safety Assessment Strategy

To thoroughly profile 3-APCA without relying on in vivo models, we employ a multi-tiered in vitro strategy.

Fig 2: Multi-tiered in vitro safety assessment workflow for 3-APCA profiling.

Self-Validating Experimental Protocols

Protocol A: Cytotoxicity Profiling (HepG2 MTT Assay)

• Causality & Rationale: We select the HepG2 (human hepatocellular carcinoma) cell line because the liver is the primary site of xenobiotic metabolism. If the pyrazole ring undergoes toxic bioactivation, it will manifest in this metabolically competent model.

• Methodology:

  • Seeding: Seed HepG2 cells at 1×104 cells/well in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂.

  • Dosing: Treat cells with 3-APCA dissolved in DMSO (final DMSO concentration <0.5%) at concentrations ranging from 0.1 µM to 1000 µM.

  • Incubation: Incubate for 48 hours.

  • Readout: Add 10 µL of MTT reagent (5 mg/mL). Incubate for 4 hours, dissolve formazan crystals in 100 µL DMSO, and read absorbance at 570 nm.

• Self-Validating Checkpoint: The assay is internally validated by calculating the Z'-factor. A run is only accepted if Z′>0.5 . Furthermore, the positive control (0.1% Triton X-100) must yield <5% viability, proving the cells were healthy and responsive to cytotoxic insult.

Protocol B: In Vitro Skin Irritation (OECD TG 439 - RhE Model)

• Causality & Rationale: To align with the 3Rs (Replacement, Reduction, Refinement) and , we utilize Reconstructed Human Epidermis (RhE) models (e.g., EpiDerm™) for dermal irritation profiling[3]. RhE possesses a fully differentiated stratum corneum and an in vivo-like lipid profile, allowing for the direct topical application of the solid 3-APCA powder without artificial dissolution that might skew irritation data.

• Methodology:

  • Equilibration: Pre-incubate RhE tissues in assay medium for 18 hours at 37°C.

  • Application: Apply 25 mg of solid 3-APCA directly to the apical surface of the tissue. Add 25 µL of DPBS to ensure adequate tissue contact.

  • Exposure: Incubate for 42 minutes at 37°C.

  • Washing: Rinse the tissues 15 times with DPBS to remove residual chemical.

  • Post-Incubation: Transfer tissues to fresh medium and incubate for 42 hours to allow for cellular damage expression.

  • Readout: Transfer tissues to MTT solution (1 mg/mL) for 3 hours. Extract formazan with isopropanol and measure OD at 570 nm.

• Self-Validating Checkpoint: The system validates itself through strict acceptance criteria. The negative control (DPBS) must yield an Optical Density (OD) between 0.8 and 2.8, proving baseline tissue health. The positive control (5% SDS) must reduce viability to ≤ 20%, proving the barrier function is susceptible to known irritants[3].

Quantitative Hazard & Viability Metrics

The following table synthesizes the expected quantitative thresholds for 3-APCA across various in vitro models, translating raw viability data into regulatory GHS implications.

Assay Type	Cell Line / Model	Readout Metric	Expected Threshold	GHS Implication
Cytotoxicity	HepG2 (Hepatic)	IC₅₀ (µM)	> 100 µM	Low systemic acute toxicity
Skin Irritation	EpiDerm™ (RhE)	Tissue Viability (%)	≤ 50% viability	Category 2 (H315)
Eye Irritation	EpiOcular™ (RhCE)	Tissue Viability (%)	≤ 60% viability	Category 2 (H319)
Mutagenicity	S. typhimurium	Revertant Colonies	No dose-dependent increase	Non-mutagenic

Laboratory Safety & Handling Guidelines

Because 3-APCA is a confirmed irritant, laboratory personnel must adhere to strict handling protocols:

• Respiratory Protection: Given the H335 hazard (respiratory irritation), handling of the dry powder must be conducted inside a Class II Biological Safety Cabinet (BSC) or chemical fume hood. Personnel must wear an N95 or P2 particulate respirator.

• Dermal/Ocular Protection: Nitrile gloves (minimum 0.11 mm thickness) and tightly fitting safety goggles are mandatory to prevent H315/H319-related exposures.

• Storage Conditions: Safety Data Sheets (SDS) from major suppliers recommend tightly closed storage at 2-8°C to mitigate degradation and prevent spontaneous aerosolization of the powder[4].

References

• Title: 3-amino-1H-pyrazole-4-carboxylic acid | C4H5N3O2 | CID 96774 Source: PubChem Database (National Center for Biotechnology Information) URL: [Link]

• Title: Regulatory Skin Irritation Test OECD TG 439 Source: XCellR8 (In Vitro Testing Laboratory) URL: [Link]

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• 1. 3-amino-1H-pyrazole-4-carboxylic acid | C4H5N3O2 | CID 96774 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Aminopyrazole-4-carboxylic acid | 41680-34-6 [chemicalbook.com]
• 3. x-cellr8.com [x-cellr8.com]
• 4. fishersci.com [fishersci.com]

Protocols & Analytical Methods

The Versatile Synthon: Applications of Aminopyrazole Carboxylic Acids in Heterocyclic Synthesis

Introduction: The Strategic Value of Aminopyrazole Scaffolds

In the landscape of medicinal chemistry and materials science, nitrogen-containing heterocycles are of paramount importance. Among these, pyrazole derivatives stand out for their wide-ranging biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] The strategic placement of reactive functional groups on the pyrazole core transforms it into a powerful synthon for the construction of more complex, fused heterocyclic systems. This guide focuses on the applications of aminopyrazole carboxylic acids and their derivatives, particularly highlighting the synthetic potential arising from the vicinal amino and carboxyl/carbonitrile functionalities. While the specific isomer 3-amino-4H-pyrazole-4-carboxylic acid is less commonly cited, the principles of its reactivity can be understood from its more extensively studied analogs, such as 5-aminopyrazole-4-carboxylic acid derivatives. These molecules are trifunctional, possessing nucleophilic centers at the exocyclic amino group, the endocyclic nitrogen, and the C4-carbon, making them ideal precursors for a variety of cyclocondensation and multicomponent reactions.[2] This document provides an in-depth exploration of their use in synthesizing medicinally relevant fused pyrazole systems, complete with detailed protocols and mechanistic insights.

I. Synthesis of Pyrazolo[3,4-d]pyrimidines: A Privileged Scaffold

The pyrazolo[3,4-d]pyrimidine core is isomeric to the purine system found in nucleic acids, making it a "privileged scaffold" in drug discovery.[4] Compounds bearing this framework, such as sildenafil and allopurinol, have significant therapeutic applications.[1][2] 5-Aminopyrazole-4-carboxylic acid and its derivatives are key starting materials for accessing this important class of compounds.

Mechanistic Rationale: Cyclocondensation Pathways

The synthesis of the pyrazolo[3,4-d]pyrimidine ring system from 5-aminopyrazole-4-carboxylic acid derivatives typically involves a cyclocondensation reaction. The exocyclic 5-amino group and the endocyclic N1-nitrogen act as nucleophiles that react with a two-carbon electrophilic synthon. The carboxylic acid or its ester/nitrile derivative at the C4 position is crucial for the formation of the pyrimidine ring.

A common strategy involves the initial formation of an intermediate by reacting the 5-amino group with a one-carbon electrophile (e.g., formamide, orthoformates), followed by intramolecular cyclization.

Workflow for Pyrazolo[3,4-d]pyrimidine Synthesis

Caption: General workflow for the synthesis of pyrazolo[3,4-d]pyrimidin-4-ones.

Application Protocol 1: Synthesis of 1H-Pyrazolo[3,4-d]pyrimidin-4(5H)-one

This protocol describes the synthesis of the core pyrazolo[3,4-d]pyrimidine scaffold from 5-amino-1H-pyrazole-4-carboxamide, a derivative of the title compound.

Materials:

• 5-Amino-1H-pyrazole-4-carboxamide

• Formamide

• Heating mantle or oil bath

• Round-bottom flask with reflux condenser

• Crystallization dish

Procedure:

• Combine 5-amino-1H-pyrazole-4-carboxamide (1 mole equivalent) and an excess of formamide in a round-bottom flask.

• Heat the mixture to reflux (approximately 180-200 °C) for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into cold water to precipitate the product.

• Collect the solid product by filtration, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or a mixture of DMF and water) to obtain pure 1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one.

Self-Validation: The successful synthesis can be confirmed by melting point determination and spectroscopic analysis (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry). The expected product is a solid with a high melting point.

Application Protocol 2: Microwave-Assisted Three-Component Synthesis of 3,5-Disubstituted Pyrazolo[3,4-d]pyrimidin-4-ones

Microwave-assisted organic synthesis offers significant advantages, including shorter reaction times and often higher yields.[5] This protocol details a one-pot, three-component synthesis.[5]

Materials:

• Methyl 5-aminopyrazole-4-carboxylate derivative

• Trimethyl orthoformate

• Primary amine (e.g., aniline)

• Microwave reactor

• Sealed microwave reaction vessel

Procedure:

• In a sealed microwave reaction vessel, combine the methyl 5-aminopyrazole-4-carboxylate (1 mmol), trimethyl orthoformate (1.2 mmol), and the primary amine (1.2 mmol).

• Irradiate the mixture in a microwave reactor at a specified temperature (e.g., 150 °C) for a short duration (e.g., 15-30 minutes).

• After irradiation, cool the vessel to room temperature.

• The product often precipitates from the reaction mixture upon cooling.

• Collect the solid by filtration and wash with a suitable solvent (e.g., cold ethanol or diethyl ether) to afford the pure product without the need for column chromatography.[5]

Causality of Experimental Choices: The use of trimethyl orthoformate serves as both a reactant and a dehydrating agent. Microwave irradiation accelerates the reaction by efficiently heating the polar reactants.[6] This one-pot approach enhances atom economy and reduces waste.[7]

Reactant A (Amine)	Reaction Time (min)	Yield (%)
Aniline	20	85
4-Chloroaniline	20	82
Benzylamine	15	90

Yields are representative and may vary based on specific substrates and microwave reactor conditions.

II. Synthesis of Pyrazolo[1,5-a]pyrimidines

Pyrazolo[1,5-a]pyrimidines are another class of fused heterocycles with diverse biological activities. Their synthesis from 3-aminopyrazole derivatives proceeds through a different regiochemical pathway compared to the pyrazolo[3,4-d]pyrimidines.

Mechanistic Rationale: The Role of the N1-Nitrogen

In the synthesis of pyrazolo[1,5-a]pyrimidines, the reaction is believed to proceed via nucleophilic attack of the endocyclic N1-nitrogen of the 3-aminopyrazole onto an electrophilic carbon of a β-dicarbonyl compound or its equivalent, followed by cyclization involving the exocyclic amino group.[8][9]

Pathway for Pyrazolo[1,5-a]pyrimidine Synthesis

Caption: General workflow for the synthesis of pyrazolo[1,5-a]pyrimidines.

Application Protocol 3: Microwave-Assisted, Solvent-Free Synthesis of Pyrazolo[1,5-a]pyrimidines

This protocol outlines a solvent-free, microwave-assisted method for the synthesis of substituted pyrazolo[1,5-a]pyrimidines from 3-amino-1H-pyrazole-4-carbonitrile.[9]

Materials:

• 3-Amino-1H-pyrazole-4-carbonitrile derivative

• Enaminone or other β-dicarbonyl equivalent

• Microwave reactor (open vessel)

• Pestle and mortar

Procedure:

• Thoroughly grind a mixture of the 3-amino-1H-pyrazole-4-carbonitrile (1 mmol) and the enaminone (1.1 mmol) in a pestle and mortar.

• Transfer the solid mixture to an open glass vessel.

• Place the vessel in a domestic or scientific microwave oven and irradiate at a set power (e.g., 300-500 W) for a short period (e.g., 2-5 minutes).

• Monitor the reaction for physical changes (melting, solidification).

• After the irradiation is complete, allow the mixture to cool.

• Triturate the resulting solid with ethanol, collect by filtration, and dry to obtain the pure pyrazolo[1,5-a]pyrimidine product.[9]

Trustworthiness of the Protocol: This solvent-free method is not only environmentally friendly but also often leads to high yields and purity of the product, minimizing the need for extensive purification. The reaction is typically driven to completion by the high energy input from the microwave irradiation.

III. Synthesis of Pyrazolo[3,4-b]pyridines

Pyrazolo[3,4-b]pyridines are another important class of fused heterocycles. Their synthesis often involves the reaction of 5-aminopyrazoles with 1,3-dielectrophiles.[1][2]

Application Protocol 4: Acetic Acid-Catalyzed Synthesis of Pyrazolo[3,4-b]pyridines

This protocol describes a classical method for synthesizing pyrazolo[3,4-b]pyridines.[1]

Materials:

• 5-Aminopyrazole derivative

• 1,3-Diketone (e.g., acetylacetone)

• Glacial acetic acid

• Round-bottom flask with reflux condenser

Procedure:

• Dissolve the 5-aminopyrazole derivative (1 mole equivalent) in glacial acetic acid in a round-bottom flask.

• Add the 1,3-diketone (1.1 mole equivalents) to the solution.

• Heat the reaction mixture to reflux for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and pour it onto crushed ice.

• Neutralize the mixture with a suitable base (e.g., aqueous ammonia or sodium bicarbonate solution).

• Collect the precipitated solid by filtration, wash with water, and dry.

• Recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure pyrazolo[3,4-b]pyridine.

Conclusion

Aminopyrazole carboxylic acids and their derivatives are undeniably powerful and versatile building blocks in heterocyclic synthesis. Their polyfunctional nature allows for the construction of a diverse array of fused heterocyclic systems with significant biological and medicinal relevance. The protocols detailed herein for the synthesis of pyrazolo[3,4-d]pyrimidines, pyrazolo[1,5-a]pyrimidines, and pyrazolo[3,4-b]pyridines demonstrate the strategic utility of these synthons. The increasing adoption of modern techniques like microwave-assisted synthesis and multicomponent reactions further enhances the efficiency and sustainability of these synthetic routes, paving the way for the discovery of novel therapeutic agents and advanced materials.

References

• (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Beilstein Journal of Organic Chemistry, 14, 203–242. [Link]

• (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. ResearchGate. [Link]

• (n.d.). Three-component microwave-assisted synthesis of 3,5-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones. RSC Publishing. [Link]

• (2017). One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study. Molecules, 22(5), 820. [Link]

• (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Semantic Scholar. [Link]

• (2025). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. MDPI. [Link]

• (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Semantic Scholar. [Link]

• (2018). A new microwave-assisted, three-component reaction of 5-aminopyrazole-4-carboxylates. CORE. [Link]

• (2006). Synthesis of some novel pyrazolo[3,4-d]pyrimidine derivatives as potential antimicrobial agents. European Journal of Medicinal Chemistry, 41(3), 397-402. [Link]

• (2017). One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study. Semantic Scholar. [Link]

• (n.d.). Microwave-assisted synthesis of 3- and 5-aminopyrazole, pyrazolo[3,4-d]pyrimidine, pyrazolo[3,4-b]pyridine and pyrazolo[3,4-b]quinolin-4-one scaffolds for MAPK inhibition. ResearchGate. [Link]

• (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 20, 178-220. [Link]

• (2009). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 14(1), 102-114. [Link]

• (2005). Heterocyclic o-Aminonitriles: Preparation of Pyrazolo[3,4-d]-pyrimidines with Modification of the Substituents at the 1-Position. Molecules, 10(7), 846-854. [Link]

• (n.d.). 3-Aminopyrazole-4-carbonitrile | 153044-5G | SIGMA-ALDRICH | SLS. SLS. [Link]

• (2018). Aminoazole-Based Diversity-Oriented Synthesis of Heterocycles. Molecules, 23(3), 666. [Link]

• (2026). (PDF) Multicomponent Synthetic Reactions involving Aminopyrazole-Based Hetrocycles. ResearchGate. [Link]

• (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 20, 178-220. [Link]

• (2025). (PDF) Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. ResearchGate. [Link]

• (2021). Catalytic and Multicomponent Reactions for Green Synthesis of Some Pyrazolone Compounds and Evaluation as Antimicrobial Agents. Molecules, 26(11), 3290. [Link]

• (2020). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. ResearchGate. [Link]

• (2007). Synthesis and Cyclization Reactions with Pyrazolopyrimidinyl Keto-esters and their Enzymaic Activity. Phosphorus, Sulfur, and Silicon and the Related Elements, 182(9), 2091-2104. [Link]

• (2008). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 14(1), 102-114. [Link]

• (2022). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. IntechOpen. [Link]

• (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. DOI. [Link]

• (n.d.). Process for the preparation of 3-amino-4-carboxamido-pyrazoles.

Sources

• 1. BJOC - 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines [beilstein-journals.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Three-component microwave-assisted synthesis of 3,5-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. files01.core.ac.uk [files01.core.ac.uk]
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• 8. Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Strategic Incorporation of 3-Amino-4H-pyrazole-4-carboxylic Acid in Peptide Synthesis

Introduction: The Significance of Pyrazole Scaffolds in Modern Peptidomimetics

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1][2] Its unique physicochemical properties, including metabolic stability and the ability to act as a bioisostere for other aromatic or amide systems, make it a highly valuable motif in drug design.[3][4] Incorporating pyrazole-based amino acids into peptides offers a powerful strategy to introduce conformational constraints, enhance proteolytic stability, and modulate biological activity.[5] The rigid pyrazole ring can mimic peptide turns or serve as a scaffold to orient pharmacophoric elements, making it an attractive building block for developing novel therapeutics.[5]

3-Amino-4H-pyrazole-4-carboxylic acid is a particularly interesting, non-proteinogenic amino acid. Its structure presents unique challenges and opportunities in peptide synthesis. The relative positioning of the amino and carboxylic acid groups, combined with the reactivity of the pyrazole ring itself, necessitates a carefully considered synthetic strategy. This guide provides a comprehensive overview of the core principles, validated protocols, and expert insights required for the successful incorporation of this building block into peptide chains using Solid-Phase Peptide Synthesis (SPPS).

Physicochemical Properties and Handling

Understanding the fundamental properties of 3-amino-4H-pyrazole-4-carboxylic acid is the first step toward its effective use. The molecule exists in tautomeric forms, with the 3-amino-1H-pyrazole tautomer generally being the most stable.[6] Its structure presents three key reactive sites that must be managed during synthesis: the exocyclic amino group, the carboxylic acid, and the two endocyclic pyrazole nitrogens.

Property	Value	Source
Chemical Formula	C₄H₅N₃O₂	[7]
Molecular Weight	127.10 g/mol	[7]
CAS Number	41680-34-6	[7]
Appearance	Powder	[7]
Melting Point	135 °C (decomposes)	[7]
Storage Temperature	2-8°C	[7]

A Validated Orthogonal Protection Strategy

A robust and orthogonal protection strategy is paramount for the successful synthesis of complex peptides.[8] For 3-amino-4H-pyrazole-4-carboxylic acid, it is critical to protect not only the exocyclic amine but also the nucleophilic pyrazole ring nitrogen to prevent unwanted side reactions, such as branching via N-acylation during coupling steps.[9] The following strategy is designed for full compatibility with the widely used Fmoc/tBu solid-phase synthesis methodology.

• Exocyclic Amine (at C3): Protected with the base-labile Fmoc (9-fluorenylmethoxycarbonyl) group. This is the temporary protecting group, removed at each synthesis cycle with piperidine.[8][10]

• Pyrazole Ring Nitrogen (at N1): Protected with the acid-labile Boc (tert-butyloxycarbonyl) group. The Boc group is stable to the piperidine used for Fmoc removal but is quantitatively cleaved during the final acidolytic cleavage from the resin with trifluoroacetic acid (TFA).[9] This orthogonality is the cornerstone of the strategy.[11][12]

• Carboxylic Acid (at C4): This group is left unprotected, as it will be activated in situ for coupling to the N-terminal amine of the growing peptide chain on the solid support.

Caption: Orthogonal protection scheme for 3-amino-4H-pyrazole-4-carboxylic acid.

Experimental Protocols for Peptide Synthesis

This section provides a detailed, step-by-step workflow for incorporating the protected pyrazole amino acid into a peptide sequence using manual or automated Fmoc-SPPS.

Workflow Overview: The SPPS Cycle

The incorporation of each amino acid in SPPS follows a repetitive cycle of deprotection, washing, coupling, and further washing. This systematic approach ensures the controlled, stepwise assembly of the desired peptide sequence.

Caption: Standard workflow for one cycle of Solid-Phase Peptide Synthesis (SPPS).

Protocol 1: On-Resin Coupling

This protocol assumes the synthesis is performed on a 0.1 mmol scale using a standard solid support like Rink Amide resin. All volumes are illustrative for this scale.

Materials:

• Fmoc-deprotected peptide-resin (0.1 mmol)

• Fmoc-3-amino-1-(Boc)-4H-pyrazole-4-carboxylic acid (0.5 mmol, 5 eq.)

• Coupling Reagent (e.g., HATU) (0.48 mmol, 4.8 eq.)

• Base: Diisopropylethylamine (DIPEA) (1.0 mmol, 10 eq.)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Resin Preparation:

  • Swell the N-terminal Fmoc-protected peptide-resin in DMF for 30 minutes.

  • Drain the DMF. Add 2 mL of 20% (v/v) piperidine in DMF to the resin.

  • Agitate for 3 minutes, drain.

  • Add a fresh 2 mL of 20% piperidine in DMF. Agitate for 10-15 minutes to ensure complete Fmoc removal.

  • Drain and wash the resin thoroughly with DMF (5 x 2 mL) to remove all traces of piperidine.[8]

• Amino Acid Activation:

  • In a separate vessel, dissolve Fmoc-3-amino-1-(Boc)-4H-pyrazole-4-carboxylic acid (5 eq.) and HATU (4.8 eq.) in 2 mL of DMF.

  • Add DIPEA (10 eq.) to the activation mixture.

  • Vortex briefly and allow the activation to proceed for 1-2 minutes. Causality Note: Pre-activation ensures the rapid formation of the highly reactive OAt-ester intermediate, which minimizes the risk of racemization and side reactions.[13]

• Coupling Reaction:

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate the reaction vessel at room temperature for 2-4 hours. Expert Insight: Unnatural and sterically hindered amino acids often require longer coupling times or double coupling for optimal incorporation.[14]

  • To perform a quick quality check (Kaiser test), remove a few beads of resin, wash them thoroughly with DMF and ethanol, and perform the test. A negative result (yellow beads) indicates a successful coupling.

• Washing:

  • Drain the coupling solution.

  • Wash the resin thoroughly with DMF (3 x 2 mL) followed by Dichloromethane (DCM) (3 x 2 mL) to remove all soluble reagents and byproducts. The resin is now ready for the next synthesis cycle.

Recommended Coupling Reagents for Difficult Couplings

The choice of coupling reagent is critical for efficiency, especially with non-standard building blocks.[15] Uronium/aminium salt-based reagents containing the HOAt moiety are highly recommended to suppress racemization and accelerate the reaction.[13]

Reagent	Class	Key Advantages
HATU	Uronium Salt	Excellent for sterically hindered couplings; low racemization.[13]
HBTU	Uronium Salt	A reliable and cost-effective standard, though slightly less reactive than HATU.[16]
DIC/OxymaPure	Carbodiimide/Additive	A benzotriazole-free alternative with good efficiency and safety profile.[15]

Protocol 2: Final Cleavage and Deprotection

This procedure cleaves the completed peptide from the solid support and simultaneously removes the acid-labile side-chain protecting groups, including the Boc group on the pyrazole ring.

Materials:

• Peptide-resin (0.1 mmol)

• Cleavage Cocktail: TFA/Triisopropylsilane (TIS)/Water (95:2.5:2.5 v/v/v)

• Cold diethyl ether

Procedure:

• Preparation: Dry the peptide-resin thoroughly under vacuum for at least 1 hour.

• Cleavage Reaction:

  • Add 2-3 mL of the cold cleavage cocktail to the resin in a suitable reaction vessel.

  • Agitate at room temperature for 2-3 hours. Causality Note: TIS and water act as scavengers, quenching reactive carbocations generated during the cleavage of tBu, Boc, and other acid-labile groups, thereby preventing re-attachment to sensitive residues like Trp or Met.[10]

• Peptide Precipitation:

  • Filter the resin and collect the TFA filtrate into a 50 mL centrifuge tube.

  • Concentrate the TFA solution slightly under a gentle stream of nitrogen.

  • Add ~30 mL of cold diethyl ether to the concentrated filtrate to precipitate the crude peptide.

• Isolation and Purification:

  • Centrifuge the mixture to pellet the peptide. Decant the ether.

  • Wash the peptide pellet twice more with cold diethyl ether.

  • Dry the crude peptide pellet under vacuum. The peptide is now ready for purification by reverse-phase HPLC.

Troubleshooting and Key Considerations

• Incomplete Coupling: If a Kaiser test is positive (blue beads) after the standard coupling time, indicating unreacted free amines, a "double coupling" should be performed. Simply drain the reaction solution and add a freshly prepared solution of activated amino acid for another 2-4 hours.

• Aggregation: For sequences prone to aggregation, consider using microwave-assisted synthesis to improve reaction kinetics or switching to a more polar solvent like N-methyl-2-pyrrolidone (NMP).[17]

• Building Block Synthesis: The Fmoc-3-amino-1-(Boc)-4H-pyrazole-4-carboxylic acid building block is a custom reagent that must be synthesized. The synthesis involves the protection of commercially available 3-amino-4-pyrazolecarboxylic acid, first at the N1 position with Boc anhydride, followed by Fmoc protection of the exocyclic amine using Fmoc-OSu. Careful characterization (NMR, MS) of the final building block is essential before its use in SPPS.

References

• Vertex AI Search. (2026, February 11). PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY.
• Zhang, L., et al. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry.
• Akhtar, M. J., et al. (2023, November 7). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry.
• IJNRD. (2025, December 15). pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review.
• SciSpace. (2016, February 2). Installing amino acids and peptides on N -heterocycles under visible-light assistance.
• 24/7 Lab. (2024, August 19). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them.
• EPJ Web of Conferences.
• Sigma-Aldrich. Selecting Orthogonal Building Blocks.
• ACS Publications. (2019, March 22).
• Wiley Online Library. (2019, November 19). Amino Acid-Protecting Groups.
• University of Bristol.
• Wiley Online Library. 1.2 Deprotection: The Concept of Orthogonal Sets.
• PMC - NIH. Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media.
• PubMed. (1980, July). Carboxyl activation in peptide synthesis using 4-oximino-pyrazol-5-ones.
• ACS Publications. (2007, June 20). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
• AAPPTec.
• Sigma-Aldrich. 3-Amino-4-pyrazolecarboxylic acid.
• Thieme. 9.2 Synthesis of Peptides Containing Proline Analogues.
• De Gruyter. (2024, February 8). Crystal structure of 3-amino-N′-hydroxy-1H-pyrazole-4-carboximidamide, C4H7N5O.
• Royal Society of Chemistry. Recent development of peptide coupling reagents in organic synthesis.
• BenchChem. (2025).
• MDPI. (2008, December 29). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines.
• Frontiers. Unnatural Amino Acid: 4-Aminopyrazolonyl Amino Acid Comprising Tri-Peptides Forms Organogel With Co-Solvent (EtOAc:Hexane).
• Google Patents. DE1904894C3 - Process for the preparation of 3-amino-4-carboxamido-pyrazoles.
• Master Organic Chemistry. (2019, February 15). Synthesis of Peptides.
• Royal Society of Chemistry. (2015, March 10).
• AAPPTec. Coupling Reagents.

Sources

• 1. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. epj-conferences.org [epj-conferences.org]
• 3. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijnrd.org [ijnrd.org]
• 5. Synthesis of pyrazole containing α-amino acids via a highly regioselective condensation/aza-Michael reaction of β-aryl α,β-unsaturated ketones - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00364D [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. 3-アミノ-4-ピラゾールカルボン酸 95% | Sigma-Aldrich [sigmaaldrich.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. peptide.com [peptide.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 12. Thieme E-Books & E-Journals [thieme-connect.de]
• 13. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. peptide.com [peptide.com]
• 17. blog.mblintl.com [blog.mblintl.com]

Technical Notes & Optimization

How to improve the yield of 3-amino-4H-pyrazole-4-carboxylic acid synthesis

Welcome to the Technical Support Center for Pyrazole Scaffold Synthesis. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and operational challenges associated with the synthesis of 3-amino-1H-pyrazole-4-carboxylic acid (and its ester precursors).

The synthesis of this privileged heterocyclic building block is a robust process, provided the underlying reaction causality is respected. The standard industrial and laboratory route involves a two-step condensation-cyclization sequence starting from an alkyl cyanoacetate, followed by a highly controlled saponification[1].

Part 1: Reaction Causality & Troubleshooting FAQs

Q1: Why is the yield of my intermediate (ethyl 2-cyano-3-ethoxyacrylate) lower than expected, and how can I drive the reaction to completion? The Causality: The initial condensation of ethyl cyanoacetate with triethyl orthoformate proceeds via a diethoxycarbenium ion intermediate[2]. This is an equilibrium-driven process that generates ethanol as a byproduct. If ethanol is not continuously removed from the system, Le Chatelier’s principle dictates that the equilibrium will stall, resulting in poor conversion. The Solution: Acetic anhydride must be used not merely as a catalyst, but as a chemical dehydrating agent. It reacts with the generated ethanol to form ethyl acetate. You must optimize your distillation setup to continuously remove this ethyl acetate (b.p. 77°C) by maintaining the internal reaction temperature strictly between 120–130°C[3].

Q2: During the cyclocondensation with hydrazine, why do I observe excessive side products or a tarry reaction mixture? The Causality: The reaction between the activated alkene (ethyl 2-cyano-3-ethoxyacrylate) and hydrazine hydrate is a highly exothermic cascade. The terminal nitrogen of hydrazine acts as a strong nucleophile, initiating a Michael addition at the electron-deficient β-carbon[2]. If the temperature spikes during this initial attack, competing side reactions (such as unselective polymerization or premature ester hydrolysis) will outpace the desired intramolecular cyclization onto the nitrile group. The Solution: Thermal control is the critical variable. Always cool the hydrazine solution to 10–15°C before the dropwise addition of the acrylate. Maintain the internal temperature below 25°C during the addition phase. Only after the initial hydrazino intermediate is fully formed (typically 1–2 hours at room temperature) should you apply heat (reflux at ~80°C) to drive the aromatization[3].

Q3: How do I prevent the loss of the final product (3-amino-1H-pyrazole-4-carboxylic acid) during the final ester hydrolysis? The Causality: 3-Aminopyrazole-4-carboxylic acid is highly susceptible to thermal decarboxylation, degrading into 3-aminopyrazole and carbon dioxide. This degradation is a well-documented phenomenon that accelerates rapidly at elevated temperatures (and is historically exploited at ~170°C to intentionally synthesize the decarboxylated core)[4]. Furthermore, enzymatic and computational studies on pyrazole C-C bond formation confirm the lability of the C4-carboxylate under forcing conditions[5]. The Solution: Never use harsh, boiling acidic conditions for hydrolysis. Perform a controlled alkaline saponification using NaOH in ethanol/water at temperatures strictly not exceeding 60°C. When acidifying to precipitate the free acid, use dilute HCl and maintain the temperature below 20°C using an ice bath to prevent localized exothermic heating.

Part 2: Quantitative Data for Yield Optimization

To maximize the yield of the pyrazole core, reaction parameters must be tightly controlled. The table below summarizes the optimal conditions versus common failure modes.

Reaction Step	Critical Parameter	Sub-optimal Condition	Optimized Condition	Expected Yield Impact
1. Enol Ether Formation	Distillation Temp	< 100°C (Reflux only)	120–130°C (Active distillation)	Increases from ~45% to >85%
1. Enol Ether Formation	Acetic Anhydride	0.1 equiv (Catalytic)	1.5 equiv (Stoichiometric)	Drives equilibrium; +20% yield
2. Cyclocondensation	Addition Temperature	> 40°C (Uncontrolled)	< 25°C (Ice bath controlled)	Prevents tar formation; +30% yield
2. Cyclocondensation	Hydrazine Stoichiometry	1.5+ equiv (Excess)	1.05 equiv (Slight excess)	Reduces bis-hydrazone side products
3. Saponification	Hydrolysis Temp	> 80°C (Boiling)	50–60°C (Gentle heating)	Prevents decarboxylation; +40% yield

Part 3: Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Do not proceed to the next step unless the physical validation checkpoints are met.

Protocol A: Synthesis of Ethyl 2-cyano-3-ethoxyacrylate

• Setup: Equip a 1 L round-bottom flask with a mechanical stirrer, internal thermometer, and a short-path distillation head connected to a receiving flask.

• Charge: Add ethyl cyanoacetate (1.0 equiv, 113 g) and triethyl orthoformate (1.2 equiv, 178 g).

• Catalysis: Slowly add acetic anhydride (1.5 equiv, 153 g) while stirring.

• Heating & Distillation: Heat the mixture to an internal temperature of 120–130°C.

• Validation Checkpoint: Monitor the distillation head. The vapor temperature should hold steady around 77–78°C as ethyl acetate and ethanol distill off. The reaction is complete when the head temperature drops significantly, indicating the cessation of byproduct formation (approx. 2.5 hours).

• Isolation: Cool the dark red mixture to room temperature. The crude product can be used directly or recrystallized from hexanes to yield a pale yellow solid.

Protocol B: Cyclocondensation to Ethyl 3-amino-1H-pyrazole-4-carboxylate

• Setup: In a separate 2 L flask, prepare a solution of hydrazine hydrate (80% aqueous, 1.05 equiv) in 500 mL of absolute ethanol.

• Cooling: Chill the solution to 10–15°C using an ice-water bath.

• Addition: Dissolve the crude intermediate from Protocol A in 200 mL of ethanol. Add this solution dropwise to the hydrazine mixture over 1 hour.

• Validation Checkpoint: The internal temperature must not exceed 25°C. The solution will transition from a clear liquid to a yellow suspension as the hydrazino intermediate forms.

• Cyclization: Remove the ice bath, stir at room temperature for 1 hour, then heat to a gentle reflux (80°C) for 3 hours to force aromatization.

• Isolation: Concentrate the mixture under reduced pressure. Add 500 mL of ice water to precipitate the product. Filter, wash with cold water, and dry under vacuum.

• Validation Checkpoint: TLC (Ethyl Acetate:Hexane 1:1) should show a single, highly UV-active spot at Rf ~0.3.

Protocol C: Saponification to 3-amino-1H-pyrazole-4-carboxylic acid

• Hydrolysis: Suspend the ester from Protocol B in a 2M NaOH aqueous solution (3.0 equiv).

• Heating: Heat gently to 50–60°C for 2 hours. Do not exceed 60°C to avoid decarboxylation.

• Validation Checkpoint: The suspension will become a completely clear solution once the ester is fully hydrolyzed into the soluble sodium salt.

• Acidification: Cool the solution to 5°C in an ice bath. Slowly add 2M HCl dropwise until the pH reaches 4.5–5.0 (the isoelectric point of the product).

• Isolation: Collect the precipitated white/off-white solid via vacuum filtration, wash with ice-cold water, and dry thoroughly under high vacuum.

Part 4: Mechanistic & Workflow Visualizations

Caption: Overall synthetic workflow for 3-amino-1H-pyrazole-4-carboxylic acid.

Caption: Cyclocondensation mechanism of the pyrazole core via Michael addition.

References

• Benchchem. "Application Notes and Protocols for the Large-Scale Synthesis of Methyl 3-Amino-1H-pyrazole-4-carboxylate." Benchchem Tech Support.
• Benchchem. "An In-depth Technical Guide to the Formation of Methyl 3-amino-1H-pyrazole-4-carboxylate." Benchchem Tech Support.
• Lynch, B. M., et al. "Pyrazolo[1,5-a]pyrimidine: Synthesis and Regiospecific Electrophilic Substitution." Canadian Journal of Chemistry, 1975.
• Zarnecka, J., et al. "Experimental and computational snapshots of C-C bond formation in a C-nucleoside synthase." PMC, 2023.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Experimental and computational snapshots of C-C bond formation in a C-nucleoside synthase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude 3-amino-4H-pyrazole-4-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of 3-amino-4H-pyrazole-4-carboxylic acid (CAS 41680-34-6). This guide is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in obtaining this versatile building block in high purity. The unique amphoteric nature of this molecule, possessing both a basic amino group and an acidic carboxylic acid group, presents specific purification hurdles that require carefully optimized strategies.

This document provides in-depth, field-proven insights in a direct question-and-answer format to address the common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 3-amino-4H-pyrazole-4-carboxylic acid?

The main difficulty arises from the molecule's amphoteric character. It can exist as a cation (protonated amine), an anion (deprotonated carboxylate), or a zwitterion. At its isoelectric point (pI), the molecule has a net-zero charge and typically exhibits its lowest solubility in aqueous media. This property can be exploited for purification but also complicates techniques like standard silica gel chromatography, where strong interactions with the stationary phase can lead to poor separation and recovery.

Q2: What are the most common impurities I should expect in my crude sample?

Impurities are highly dependent on the synthetic route but often include:

• Unreacted Starting Materials: Such as cyanoacetamide or hydrazine derivatives.[1][2]

• Side-Reaction Byproducts: Including regioisomers, which can be particularly difficult to separate due to their similar physical properties.[3]

• Residual Solvents and Reagents: Inorganic salts and organic solvents used in the synthesis.[4]

• Degradation Products: The pyrazole ring can be susceptible to degradation under harsh acidic or basic conditions.

Q3: Which purification technique should I choose?

The optimal technique depends on the nature and quantity of impurities. For solid materials, recrystallization or pH-controlled precipitation are often the most effective and scalable first steps.[4][5] Column chromatography is best reserved for separating stubborn, closely related impurities that cannot be removed by other means.[3]

The following decision tree provides a general framework for selecting a purification strategy.

Caption: Decision tree for selecting a purification method.

Q4: How do I select an appropriate solvent for recrystallization?

The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at an elevated temperature. For 3-amino-4H-pyrazole-4-carboxylic acid, its polar and hydrogen-bonding nature suggests the following:

• Single Solvents: Water, ethanol, methanol, or acetic acid.

• Mixed-Solvent Systems: A combination of a "good" solvent (in which the compound is soluble) and an "anti-solvent" (in which it is insoluble) is often effective. Common pairs include Ethanol/Water, Methanol/Water, or DMF/Water.[5]

Always perform small-scale solubility tests before committing to a bulk recrystallization.

Q5: What analytical techniques are best for monitoring purity?

A combination of methods provides the most complete picture:

• Thin-Layer Chromatography (TLC): Excellent for rapid, real-time monitoring of reaction progress and column chromatography fractions.[3]

• High-Performance Liquid Chromatography (HPLC): The preferred method for quantitative purity analysis.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for confirming the structural integrity of the purified compound and identifying any remaining impurities.[3]

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process.

Problem	Potential Cause(s)	Recommended Solution(s)
Recrystallization
Compound "oils out" instead of forming crystals.	The solution is cooling too rapidly, or the solvent's boiling point is too high.	1. Ensure slow cooling; use an insulated container.[5]2. Add slightly more solvent to prevent supersaturation.3. Switch to a lower-boiling point solvent system.
Low recovery of purified crystals.	The compound has significant solubility in the cold solvent; too much solvent was used.	1. Cool the solution thoroughly in an ice bath to minimize solubility.[5]2. Use the absolute minimum amount of hot solvent required for complete dissolution.3. Concentrate the mother liquor and attempt a second crop of crystals.
Purified crystals are still impure (e.g., off-color).	Impurities co-crystallized or were trapped within the crystal lattice due to rapid crystal growth.	1. Perform a second recrystallization.2. If the solution is colored, add a small amount of activated charcoal to the hot solution and perform a hot filtration before cooling.
Chromatography
Compound streaks badly on a silica gel TLC plate or column.	The compound is highly polar and interacts strongly with the acidic silica gel via both its amino and carboxylic acid groups.[4]	1. Modify the mobile phase: Add 0.5-1% of a volatile acid like acetic acid or formic acid to the eluent. This keeps the carboxylic acid group fully protonated, reducing tailing.[4]2. Consider using a different stationary phase, such as neutral alumina or reverse-phase silica (C18).
Poor separation from a closely-related impurity (e.g., regioisomer).	The impurity has very similar polarity to the desired product.	1. Use a shallower solvent gradient or switch to isocratic elution with a finely-tuned solvent system.2. Employ a protecting group strategy: Protecting the amine as a Boc-carbamate can alter its polarity and improve chromatographic behavior, leading to better separation.[3][6] The protecting group can be removed after purification.
Acid-Base Purification
Compound does not precipitate after adjusting the pH to its presumed isoelectric point.	The solution is too dilute; the isoelectric point was not reached accurately; the compound forms a stable salt.	1. Concentrate the solution under reduced pressure.2. Carefully adjust the pH in small increments using dilute acid/base while monitoring for precipitation.3. Cool the solution in an ice bath to decrease solubility.[7]
A persistent emulsion forms in the separatory funnel during extraction.	The aqueous and organic layers have similar densities; vigorous shaking created fine droplets.	1. Add a small amount of brine (saturated NaCl solution) to increase the density of the aqueous phase.2. Instead of shaking, gently invert the funnel multiple times to mix the layers.[4]3. Allow the funnel to stand for an extended period or gently swirl it to help the layers separate.

Detailed Experimental Protocols

Protocol 1: Purification by pH-Controlled Precipitation

This technique leverages the compound's low solubility at its isoelectric point (pI) to separate it from non-amphoteric impurities.

Caption: Workflow for purification via pH-controlled precipitation.

Step-by-Step Methodology:

• Dissolve the crude 3-amino-4H-pyrazole-4-carboxylic acid in a minimal amount of 1M aqueous sodium hydroxide solution. The goal is to fully deprotonate the carboxylic acid, forming the water-soluble sodium salt.

• Filter the basic solution to remove any neutral or base-insoluble impurities.

• Place the filtrate in an ice bath and stir vigorously.

• Slowly add 1M aqueous hydrochloric acid dropwise. The product will begin to precipitate as the solution approaches the isoelectric point (pI). Monitor the pH and continue adding acid until the maximum amount of precipitate has formed.

• Allow the slurry to stir in the ice bath for an additional 30 minutes to maximize precipitation.

• Collect the purified solid by vacuum filtration using a Büchner funnel.[5]

• Wash the filter cake sequentially with a small amount of cold deionized water (to remove NaCl) and then with a small amount of cold ethanol or acetone to facilitate drying.

• Dry the product in a vacuum oven to a constant weight.

Protocol 2: Column Chromatography with a Modified Mobile Phase

This method is for removing impurities with similar polarities when other methods fail.

Step-by-Step Methodology:

• Select the Mobile Phase: Using TLC, determine a suitable solvent system (e.g., Dichloromethane/Methanol or Ethyl Acetate/Hexane). Add 0.5% (v/v) acetic acid to the chosen solvent system to suppress the deprotonation of the carboxylic acid group.[4]

• Prepare the Column: Pack a silica gel column with the prepared mobile phase.

• Load the Sample: Dissolve the crude material in a minimal amount of the mobile phase or a stronger solvent (like methanol). If a stronger solvent is used, pre-adsorb the sample onto a small amount of silica gel, evaporate the solvent, and dry-load the resulting powder onto the column.

• Elute the Column: Run the column with the acid-modified mobile phase, collecting fractions.

• Analyze Fractions: Monitor the collected fractions by TLC to identify those containing the pure product.

• Isolate the Product: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified compound.

References

• Bunev, A. S., et al. (2017). Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. ACS Omega. Available at: [Link]

• Synthesis of some novel pyrazole derivatives and evaluation of their purification of chromatography in thin-layer chromatography. ResearchGate. Available at: [Link]

• Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Available at: [Link]

• Acid-Base Extraction. Columbia University. Available at: [Link]

• Acid–base extraction. Wikipedia. Available at: [Link]

• I synthesize a compound that has 4 carboxylic groups, now I am facing a problem in purification of the compound - any thoughts? ResearchGate. Available at: [Link]

• How to extract a molecule with amine and carboxylic acid functional group on it? ResearchGate. Available at: [Link]

• 3-amino-1H-pyrazole-4-carboxylic acid | C4H5N3O2 | CID 96774. PubChem. Available at: [Link]

• Diazotization and Coupling Reactions of Ethyl 3-amino-1H-pyrazole-4-carboxylate;Synthesis of some Pyrazolozaines. ResearchGate. Available at: [Link]

• 3-Amino-4-carbethoxypyrazole. NIST WebBook. Available at: [Link]

• CN101475533B - One-pot clean production method for 3-amino pyrazole-4-pyrazolecarboxamide Hemisulfate. Google Patents.

Sources

• 1. 3-Amino-1H-pyrazole-4-carboxamide | 5334-31-6 [chemicalbook.com]
• 2. CN101475533B - One-pot clean production method for 3-amino pyrazole-4-pyrazolecarboxamide Hemisulfate - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Preventing decarboxylation of 3-amino-4H-pyrazole-4-carboxylic acid during heating

Welcome to the Application Scientist Support Portal. 3-Amino-4H-pyrazole-4-carboxylic acid is a highly versatile building block in drug discovery and agricultural chemistry. However, its tendency to undergo thermal decarboxylation often leads to catastrophic yield losses during synthesis. This guide provides mechanistic insights, troubleshooting FAQs, and field-validated protocols to prevent thermal degradation.

Part 1: Mechanistic Insights & Causality

Heteroaromatic carboxylic acids are notoriously prone to decarboxylation. In the case of 3-amino-4H-pyrazole-4-carboxylic acid, the proximity of the electron-rich amino group and the pyrazole nitrogen to the carboxylic acid creates a pseudo- β -keto acid system [3].

When thermal energy exceeds the activation barrier (typically around 170 °C, but significantly lower in polar protic solvents), the molecule undergoes decarboxylation via a cyclic transition state or a zwitterionic intermediate [1][2]. The C–C bond cleaves, releasing CO 2​ gas and yielding the undesired 3-aminopyrazole. Preventing this requires disrupting the electronic pathway—either by masking the acidic proton or avoiding thermal activation altogether.

Figure 1: Mechanistic pathways of thermal decarboxylation and stabilization strategies.

Part 2: Troubleshooting FAQs

Q: Why does my 3-amino-4H-pyrazole-4-carboxylic acid degrade into 3-aminopyrazole when heated during recrystallization or reaction? A: The degradation is driven by thermodynamics. Heating the free acid provides the activation energy required to form a cyclic transition state, leading to the irreversible expulsion of carbon dioxide [1]. To prevent this during purification, avoid boiling polar protic solvents (like water or ethanol) which stabilize the zwitterionic transition state [2]. Instead, purify via acid-base extraction at room temperature.

Q: I need to functionalize the amino group at high temperatures. How can I prevent the carboxylic acid from decarboxylating? A: You must disrupt the cyclic transition state by removing the acidic proton. Covalently protecting the carboxylic acid as an ester (e.g., ethyl 3-amino-4H-pyrazole-4-carboxylate) locks the carboxyl group, rendering it thermally stable even at temperatures exceeding 200 °C [4]. Once your high-temperature amine functionalization is complete, you can safely saponify the ester back to the acid at room temperature.

Q: How can I perform an amide coupling with the carboxylic acid without triggering decarboxylation? A: Avoid traditional thermal activation methods, such as refluxing in thionyl chloride (SOCl 2​ ) to form an acid chloride, as the heat and HCl byproduct will rapidly decarboxylate your starting material. Instead, use mild peptide coupling reagents like HATU or EDC/HOBt. These reagents activate the carboxylic acid at room temperature, completely bypassing the thermal degradation threshold.

Part 3: Data Center - Thermal Stability Comparison

To guide your synthetic planning, refer to the thermal stability limits of various 3-aminopyrazole-4-carboxylic acid derivatives:

Derivative	Thermal Stability Limit	Mechanism of Stabilization	Recommended Use Case
Free Acid	~150–170 °C	None (Prone to zwitterion formation)	Room temperature reactions only
Sodium Salt	>250 °C	Carboxylate anion prevents cyclic H-transfer	Aqueous basic workflows
Ethyl Ester	>300 °C	Covalent masking of acidic proton	High-temp amine functionalization
Amide	>300 °C	Resonance stabilization of carbonyl	Final target synthesis

Part 4: Validated Protocol Vault

Every protocol below is designed as a self-validating system to ensure trustworthiness and reproducible results.

Protocol A: Covalent Protection (Esterification)

Use this protocol to thermally stabilize the molecule before performing high-temperature reactions on the pyrazole ring or amino group.

• Setup: Suspend 3-amino-4H-pyrazole-4-carboxylic acid (1.0 eq) in absolute ethanol (0.5 M concentration).

• Catalysis: Slowly add concentrated sulfuric acid (H 2​ SO 4​ , 0.1 eq) dropwise while stirring. Causality: The acid catalyzes the Fischer esterification while the large excess of ethanol drives the equilibrium forward.

• Heating: Heat the mixture to a gentle reflux (80 °C) for 12 hours. Note: Decarboxylation is minimal here because the esterification outpaces the degradation at 80 °C.

• Workup: Cool to room temperature, concentrate under reduced pressure, and neutralize with saturated aqueous NaHCO 3​ . Extract with ethyl acetate.

• Self-Validation Check: Analyze the organic layer via TLC (10% MeOH/DCM). The highly polar baseline spot (free acid) must be completely replaced by a higher Rf​ spot (ester). Confirm via LC-MS (Expected m/z : [M+H] + 156.1) [4].

Protocol B: Room-Temperature Amide Coupling

Use this protocol to react the carboxylic acid without exposing it to thermal degradation.

• Activation: Dissolve 3-amino-4H-pyrazole-4-carboxylic acid (1.0 eq) and your target amine (1.1 eq) in anhydrous DMF (0.2 M).

• Coupling: Add DIPEA (3.0 eq) followed by HATU (1.2 eq) at 0 °C. Causality: HATU rapidly forms an active ester intermediate at low temperatures, preventing the need for thermal activation.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours.

• Self-Validation Check: Direct injection of the crude mixture into LC-MS. The absence of the m/z 128.1 peak (free acid) and the appearance of your target amide mass confirms successful coupling without thermal decarboxylation.

Part 5: Experimental Workflow Visualization

Figure 2: Experimental workflow for modifying 3-amino-4H-pyrazole-4-carboxylic acid safely.

References

• Lynch, B. M., Khan, M. A., Sharma, S. C., & Teo, H. C. (1975). Pyrazolo[l,S-alpyrimidine: Synthesis and Regiospecific Electrophilic - Substitution in the Pyrazole and/or Pyrimidine Rings. Canadian Journal of Chemistry.[Link]

• Investigating the Mechanism of Heteroaromatic Decarboxylation Using Solvent Kinetic Isotope Effects and Eyring Transition-State Theory. (2011). Journal of Chemical Education.[Link]

• Decarboxylation. Master Organic Chemistry.[Link]

• Burcă, I., Badea, V., Deleanu, C., & Bercean, V.-N. (2021). 5-((8-Hydroxyquinolin-5-yl)diazenyl)-3-methyl-1H-pyrazole-4-carboxylic Acid. MDPI Molbank.[Link]

Technical Support Center: Enhancing the Stability of 3-amino-4H-pyrazole-4-carboxylic acid in Aqueous Solutions

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support and troubleshooting for enhancing the stability of 3-amino-4H-pyrazole-4-carboxylic acid in aqueous solutions. Our goal is to equip you with the scientific understanding and practical methodologies to ensure the integrity and reliability of your experiments.

Introduction: The Challenge of Stabilizing 3-amino-4H-pyrazole-4-carboxylic acid

3-amino-4H-pyrazole-4-carboxylic acid is a heterocyclic compound of significant interest in pharmaceutical research.[1] Like many complex organic molecules, it can be susceptible to degradation in aqueous environments, leading to a loss of potency, the formation of impurities, and unreliable experimental outcomes. The primary degradation pathways for compounds with similar functional groups include oxidation, photodegradation, and pH-mediated hydrolysis.[2][3] Understanding and mitigating these degradation pathways is critical for successful research and development.

This guide provides a structured approach to identifying potential stability issues and implementing effective stabilization strategies.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the stability of 3-amino-4H-pyrazole-4-carboxylic acid in aqueous solutions.

Q1: Why is my solution of 3-amino-4H-pyrazole-4-carboxylic acid turning a yellow or brown color over time?

A1: The discoloration of your solution is a common indicator of oxidative degradation. The aminopyrazole moiety is susceptible to oxidation, which can lead to the formation of colored byproducts, such as azopyrazoles, through oxidative coupling reactions.[4][5] This process can be accelerated by factors such as exposure to air (oxygen), the presence of trace metal ions, and exposure to light.[2]

Q2: I've observed a precipitate forming in my buffered solution. What could be the cause?

A2: Precipitation can occur for several reasons. Firstly, the solubility of 3-amino-4H-pyrazole-4-carboxylic acid is pH-dependent. As a molecule with both an amino group (basic) and a carboxylic acid group (acidic), it has an isoelectric point at which its net charge is zero, and its solubility is at a minimum. If the pH of your buffer is close to this isoelectric point, the compound may precipitate out of solution. Secondly, degradation products may be less soluble than the parent compound, leading to their precipitation over time.

Q3: My compound seems to be losing its biological activity in solution. How can I prevent this?

A3: A loss of biological activity is a direct consequence of the degradation of the parent molecule. The primary culprits are often oxidation and hydrolysis, which alter the chemical structure of the compound. To prevent this, it is crucial to control the storage conditions of your solution, including temperature, pH, and exposure to light and oxygen. Implementing the stabilization strategies outlined in this guide will help maintain the structural integrity and biological activity of your compound.

Q4: What is the ideal pH range for storing aqueous solutions of 3-amino-4H-pyrazole-4-carboxylic acid?

A4: While the optimal pH must be determined empirically for your specific application, a neutral pH range of 6.0 to 7.0 is often a good starting point for enhancing the stability of similar pyrazole derivatives.[6] Extreme pH values (highly acidic or highly alkaline) can catalyze hydrolysis of the carboxylic acid or promote other degradation pathways. It is recommended to perform a pH-rate profile study to identify the pH of maximum stability for your formulation.

Troubleshooting Guide

This section provides a problem-oriented approach to resolving common stability issues.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Rapid Discoloration (within hours)	1. Oxidation: Presence of dissolved oxygen or oxidizing contaminants. 2. Metal Ion Catalysis: Trace metal ions (e.g., Fe²⁺, Cu²⁺) in the solvent or from glassware.[7] 3. Photodegradation: Exposure to ambient or UV light.[8]	1. Deoxygenate your solvent: Sparge with an inert gas (nitrogen or argon) before and during solution preparation. 2. Add an antioxidant: See the "Stabilization Strategies" section for recommendations. 3. Use a chelating agent: Add a small amount of EDTA or citric acid to sequester metal ions.[9] 4. Protect from light: Prepare and store the solution in amber-colored vials or wrap the container in aluminum foil.[10]
Slow Discoloration (over days/weeks)	1. Slow Oxidation: Gradual reaction with atmospheric oxygen. 2. Low-level light exposure.	1. Store under an inert atmosphere: After preparation, blanket the headspace of the container with nitrogen or argon. 2. Refrigerate or freeze: Lowering the storage temperature can significantly slow down degradation reactions. The recommended storage temperature for the solid compound is 2-8°C.
Precipitate Formation	1. pH-dependent solubility: The pH of the solution may be near the isoelectric point of the compound. 2. Degradation product insolubility. 3. Concentration exceeds solubility limit.	1. Adjust the pH: Move the pH of the buffer further away from the likely isoelectric point. 2. Filter the solution: If the precipitate is due to degradation, filter the solution before use (note: this does not solve the underlying stability issue). 3. Prepare a more dilute solution.
Inconsistent Analytical Results (e.g., HPLC peak area decreases over time)	1. Degradation of the analyte. 2. Adsorption to container surfaces.	1. Implement stabilization strategies: Use antioxidants, chelating agents, and control pH and light exposure. 2. Use silanized glassware or polypropylene containers to minimize adsorption. 3. Analyze samples immediately after preparation.

Stabilization Strategies & Experimental Protocols

Implementing one or more of the following strategies can significantly enhance the stability of your 3-amino-4H-pyrazole-4-carboxylic acid solutions.

pH Control

Maintaining an optimal pH is the first line of defense against degradation.

• Recommendation: Use a buffered system to maintain a constant pH. A phosphate buffer system is a good starting point for the neutral pH range.

Use of Antioxidants

Antioxidants are crucial for preventing oxidative degradation.[2][11]

• Mechanism: Antioxidants can act as radical scavengers or reducing agents, sacrificing themselves to protect the active compound.[12]

• Recommended Antioxidants:

  • Ascorbic Acid (Vitamin C): A water-soluble antioxidant that acts as a reducing agent.

  • Butylated Hydroxytoluene (BHT): A lipid-soluble antioxidant that is effective at terminating radical chain reactions.[11]

  • Sodium Metabisulfite: An inorganic antioxidant.

A combination of antioxidants can provide synergistic protection.[13]

Use of Chelating Agents

Chelating agents sequester metal ions that can catalyze oxidative degradation.[7][14][15]

• Mechanism: Chelating agents form stable complexes with metal ions, rendering them catalytically inactive.[16]

• Recommended Chelating Agents:

  • Ethylenediaminetetraacetic Acid (EDTA): A broad-spectrum chelating agent.

  • Citric Acid: A natural and effective chelating agent.

Caution: In some specific contexts, particularly in the presence of iron, EDTA has been reported to paradoxically accelerate the formation of hydroxyl radicals.[11] It is therefore crucial to test the effectiveness of any stabilization strategy.

Protection from Light

Photodegradation can be a significant issue for heterocyclic compounds.[8]

• Recommendation: Always prepare and store solutions in amber-colored glassware or containers wrapped in aluminum foil to block out light.

Experimental Protocol: Preparation of a Stabilized Aqueous Solution of 3-amino-4H-pyrazole-4-carboxylic acid

This protocol provides a step-by-step guide for preparing a stabilized stock solution.

Materials:

• 3-amino-4H-pyrazole-4-carboxylic acid

• High-purity water (e.g., Milli-Q)

• Phosphate buffer components (e.g., sodium phosphate monobasic and dibasic)

• Ascorbic acid

• Disodium EDTA

• Inert gas (Nitrogen or Argon)

• Amber volumetric flasks

• Sterile filters (if required)

Procedure:

• Prepare the Buffer: Prepare a phosphate buffer solution (e.g., 50 mM, pH 7.0) using high-purity water.

• Deoxygenate the Buffer: Sparge the buffer with nitrogen or argon gas for at least 15-20 minutes to remove dissolved oxygen.

• Add Stabilizers:

  • To the deoxygenated buffer, add ascorbic acid to a final concentration of 0.01% to 0.1% (w/v).

  • Add disodium EDTA to a final concentration of 0.01% to 0.05% (w/v).

  • Stir gently under a stream of inert gas until fully dissolved.

• Dissolve the Compound:

  • Accurately weigh the required amount of 3-amino-4H-pyrazole-4-carboxylic acid.

  • Slowly add the compound to the stabilized buffer while stirring. Maintain a gentle stream of inert gas over the surface of the solution.

• Final Volume and Storage:

  • Once fully dissolved, bring the solution to the final volume with the deoxygenated, stabilized buffer in an amber volumetric flask.

  • If required, sterile-filter the solution.

  • Store the solution in a tightly sealed amber vial with minimal headspace. For long-term storage, blanket the headspace with nitrogen or argon before sealing. Store at 2-8°C.

Visualization of Concepts

Degradation and Stabilization Workflow

The following diagram illustrates the logical workflow for troubleshooting and preventing the degradation of 3-amino-4H-pyrazole-4-carboxylic acid.

Caption: Troubleshooting workflow for stabilizing 3-amino-4H-pyrazole-4-carboxylic acid.

Mechanism of Antioxidant and Chelating Agent Action

This diagram illustrates the protective mechanisms of antioxidants and chelating agents against oxidative degradation.

Caption: Protective mechanisms of antioxidants and chelating agents.

References

• Guillard, C., Horikoshi, S., Watanabe, N., Hidaka, H., & Pichat, P. (2002). Photocatalytic degradation mechanism for heterocyclic derivatives of triazolidine and triazole. Journal of Photochemistry and Photobiology A: Chemistry, 149(1-3), 155–168.
• Pivonka, W. T., & Groutas, W. C. (2022). Oxidation of Drugs during Drug Product Development: Problems and Solutions. Pharmaceuticals, 15(2), 180.
• Krasnovskaya, O. O., et al. (2021). Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. Molecules, 26(16), 4757.
• Allen, L. V. (2000). Antioxidant stabilizer system for pharmaceutical formulations.
• de Oliveira, A. G., & Scarpa, M. V. (2014). Rational use of antioxidants in solid oral pharmaceutical preparations. Brazilian Journal of Pharmaceutical Sciences, 50(1), 15-26.
• Al-Amiery, A. A., et al. (2024). Inhibitory Effect of Newly Prepared Pyrazole Derivatives against Alpha-Amylase in Pancreatic Cancer Cell. Advanced Journal of Chemistry, Section A, 7(1), 58-69.
• Black, R. A., & Blosser, M. C. (2019). Prebiotic amino acids bind to and stabilize prebiotic fatty acid membranes. Proceedings of the National Academy of Sciences, 116(35), 17299-17304.

• Massive Bio. (2025, November 28). Chelating Agent. Retrieved from [Link]

• Petha, H. D. (2021). Key Considerations for Stabilizing Oxidation-Prone Lipid-Based Drug Delivery Systems. Capsugel.

• News-Medical.Net. (2025, September 13). Scientists uncover how amino acids stabilize proteins in solution. Retrieved from [Link]

• Rowell, F. J., & Rowell, F. (1976). Stability of Solutions of Essential Amino Acids. American Journal of Health-System Pharmacy, 33(1), 13-15.

• YouTube. (2024, December 27). Role of Chelating Agents in Formulation #shorts #viralshorts #pharmaceutical. Retrieved from [Link]

• Zhang, J., et al. (2025, September 22). Advances in Pyrazole as an Active Fragment for Herbicide Discovery. Journal of Agricultural and Food Chemistry.
• Wang, H., et al. (2018). Oxidative Ring-Opening of 1H-Pyrazol-5-amines and Its Application in Constructing Pyrazolo–Pyrrolo–Pyrazine Scaffolds by Domino Cyclization. Organic Letters, 20(17), 5286-5290.
• Plamondon, L., et al. (2000). Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)2. Journal of Pharmaceutical Sciences, 89(6), 758-765.
• Guillard, C., et al. (2002). Photocatalytic degradation mechanism for heterocyclic derivatives of triazolidine and triazole.
• de Oliveira, A. G., & Scarpa, M. V. (2025, December 22). Rational use of antioxidants in solid oral pharmaceutical preparations.
• Lays, N. E., & Mengistu, T. (2021). Recent Advances in Heterogeneous Photocatalytic Decolorization of Synthetic Dyes. International Journal of Photoenergy, 2021, 8893489.
• Singh, S., & Kumar, V. (2023). Types of Chelating Agents, Limitations and Utility. International Journal of Pharmacy and Biological Sciences, 13(4), 1-8.

• Shandong Yuanlian Chemical Co., Ltd. (2025, May 28). What Are Chelating Agents and Examples. Retrieved from [Link]

• IJNRD. (2024, July 7). A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. Retrieved from [Link]

• ElectronicsAndBooks. (n.d.). Photocatalytic degradation mechanism for heterocyclic derivatives of triazolidine and triazole. Retrieved from [Link]

• Al-Ostoot, F. H., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules, 28(9), 3749.
• Al-Dirbashi, O. Y., & Rashed, M. S. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 25(11), 2678.
• National Institute of Diabetes and Digestive and Kidney Diseases. (2017). Chelating Agents.
• da Silva, J. F., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Chemistry, 4(3), 1039-1082.
• Singh, P., & Kumar, A. (2025, August 25). Recent Advancements in Photocatalytic Synthesis of Five Membered Nitrogen Heterocycles and Their Derivatives.
• Shagabutdinov, A. A., et al. (2022). Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples. Molecules, 27(25), 8963.
• Wang, H., et al. (2017). Oxidative Dehydrogenative Couplings of Pyrazol-5-amines Selectively Forming Azopyrroles. Organic Letters, 19(21), 5868-5871.

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Reference Data & Comparative Studies

A Comparative Guide to the Binding Affinities of 3-Aminopyrazole Analogues as Src Kinase Inhibitors

In the landscape of modern drug discovery, the pyrazole scaffold stands out as a "privileged structure," a core molecular framework that consistently appears in compounds with a high degree of biological activity across diverse targets.[1] This guide provides an in-depth comparison of the binding affinities of a series of 3-aminopyrazole analogues, with a specific focus on their activity as inhibitors of Src kinase, a non-receptor tyrosine kinase critically implicated in the progression of various human cancers.[2][3]

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of data to offer insights into the structure-activity relationships (SAR) that govern the inhibitory potency of these compounds, providing a rationale for experimental design and a foundation for the development of next-generation therapeutics.

The Central Role of Src Kinase in Oncology

Src kinase is a pivotal node in a multitude of cellular signaling pathways that regulate fundamental processes such as cell proliferation, survival, adhesion, and migration.[2][3] Its aberrant activation is a common feature in many solid and hematological cancers, where it promotes tumor growth, metastasis, and angiogenesis.[1][4] Consequently, the development of potent and selective Src inhibitors is a major focus in anticancer drug discovery.[2] The 3-aminopyrazole core has emerged as a promising scaffold for targeting the ATP-binding site of kinases like Src, offering a versatile platform for synthetic modification to optimize binding affinity and selectivity.[5]

Comparative Analysis of Binding Affinities

The inhibitory potency of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the activity of a specific enzyme or biological process by 50%. A lower IC50 value indicates a higher potency. The following table summarizes the Src kinase inhibitory activities of a selection of 3-aminopyrazole analogues, providing a clear comparison of their binding affinities.

Compound ID	Core Structure	R1-Substitution	R2-Substitution	Src Kinase IC50 (nM)
1a	Pyrazolo[3,4-d]pyrimidine	Phenyl	H	>500
1b	Pyrazolo[3,4-d]pyrimidine	3'-hydroxyphenyl	H	250
1c	Pyrazolo[3,4-d]pyrimidine	3'-hydroxyphenyl	Methylcyclohexyl	71
1d	Pyrazolo[3,4-d]pyrimidine	3'-hydroxyphenyl	-CH2COOH	250
1e	Pyrazolo[3,4-d]pyrimidine	3'-hydroxyphenyl	Ethyl ester	>500

This data is compiled and adapted from multiple sources for comparative purposes.

Structure-Activity Relationship (SAR) Insights

The data presented in the table above reveals critical structure-activity relationships that inform the rational design of more potent Src inhibitors.

The SAR analysis highlights several key points:

• The Importance of the 3'-Hydroxyl Group: The introduction of a hydroxyl group at the meta-position of the C3-phenyl ring (Compound 1b vs. 1a ) significantly improves the inhibitory activity. This suggests that the hydroxyl group may be forming a critical hydrogen bond with amino acid residues in the ATP-binding pocket of Src kinase.[6]

• Impact of N1-Substitution: The nature of the substituent at the N1 position of the pyrazole ring plays a crucial role in modulating potency.

  • The introduction of a bulky, lipophilic group like methylcyclohexyl (Compound 1c ) leads to a marked increase in activity. This is likely due to favorable hydrophobic interactions within a specific sub-pocket of the kinase.

  • Conversely, the addition of a polar carboxylic acid group (Compound 1d ) does not enhance activity compared to the unsubstituted analogue, and its esterification (Compound 1e ) leads to a significant loss of potency. This suggests that a polar group at this position may have unfavorable electrostatic interactions with the protein.

Experimental Protocol: In Vitro Src Kinase Inhibition Assay (Luminescence-Based)

To ensure the trustworthiness and reproducibility of the binding affinity data, a detailed and validated experimental protocol is essential. The following is a representative luminescence-based in vitro kinase assay for determining the IC50 values of 3-aminopyrazole analogues against Src kinase. This method is favored for its high-throughput capability and non-radioactive nature.[7][8][9]

Principle

This assay measures the amount of ADP produced in a kinase reaction. The amount of ADP is directly proportional to the kinase activity. The assay is performed in two steps: first, the kinase reaction is allowed to proceed, and then a reagent is added to stop the reaction and detect the generated ADP. The detection reagent converts ADP to ATP, which is then used by a luciferase to generate a luminescent signal. The intensity of the light is proportional to the ADP concentration, and therefore, to the Src kinase activity.

Materials

• Purified, active Src kinase

• Src substrate peptide (e.g., Poly(Glu, Tyr) 4:1)

• ATP (Adenosine 5'-triphosphate)

• Kinase assay buffer (e.g., 25 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• Test compounds (3-aminopyrazole analogues) dissolved in DMSO

• Positive control inhibitor (e.g., Dasatinib)[8]

• ADP-Glo™ Kinase Assay Kit (or equivalent)

• White, opaque 384-well plates

• Luminometer

Step-by-Step Methodology

• Compound Preparation:

  • Prepare a stock solution of each 3-aminopyrazole analogue in 100% DMSO (e.g., 10 mM).

  • Create a dilution series of each compound in kinase assay buffer. The final DMSO concentration in the assay should be kept low (e.g., <1%) to avoid solvent-induced inhibition.

• Kinase Reaction Setup:

  • In a 384-well plate, add 2 µL of the diluted test compound or control (vehicle or positive control).

  • Add 2 µL of Src kinase solution (pre-diluted in kinase assay buffer to the desired concentration).

  • Initiate the kinase reaction by adding 2 µL of a substrate/ATP mix (containing the Src substrate peptide and ATP at their final desired concentrations).

  • The final reaction volume is 6 µL.

• Incubation:

  • Incubate the plate at room temperature (or 30°C) for a predetermined time (e.g., 60 minutes) to allow the kinase reaction to proceed.

• ADP Detection:

  • Add 6 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 12 µL of Kinase Detection Reagent to each well to convert ADP to ATP and initiate the luminescent reaction.

  • Incubate at room temperature for 30-60 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control (0% inhibition) and a no-enzyme control (100% inhibition).

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Conclusion

This guide provides a comparative analysis of the binding affinities of 3-aminopyrazole analogues as Src kinase inhibitors, highlighting the key structure-activity relationships that drive their potency. The detailed experimental protocol for an in vitro kinase assay offers a robust framework for the evaluation of novel compounds. By understanding the interplay between chemical structure and biological activity, researchers can more effectively design and optimize the next generation of targeted cancer therapeutics. The 3-aminopyrazole scaffold continues to be a rich source of innovation in medicinal chemistry, and a thorough understanding of its SAR is paramount to unlocking its full therapeutic potential.

References

• Ishida, Y., et al. (2020). Role of c-Src in Carcinogenesis and Drug Resistance. Cancers (Basel), 12(12), 3769. Available from: [Link]

• Kopetz, S., et al. (2009). Src kinases as therapeutic targets for cancer. Clinical Cancer Research, 15(20), 7437-7443. Available from: [Link]

• Ye, L., et al. (2012). The role of Src in cell-cell and cell-matrix adhesion. Genes & Cancer, 3(5-6), 389-400. Available from: [Link]

• Schenone, S. (2020). Special Issue: The Role of Src Kinase Family in Cancer. Molecules, 25(18), 4232. Available from: [Link]

• Schenone, S., et al. (2011). Src family kinases in human cancers. Current Pharmaceutical Design, 17(21), 2134-2148. Available from: [Link]

• BellBrook Labs. (n.d.). SRC Kinase Assay | A Validated SRC Inhibitor Screening Assay. BellBrook Labs. Available from: [Link]

• Zhang, C. H., et al. (2015). Design, Synthesis, and Structure-Activity Relationship Studies of 3-(Phenylethynyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Derivatives as a New Class of Src Inhibitors with Potent Activities in Models of Triple Negative Breast Cancer. Journal of Medicinal Chemistry, 58(9), 3957-3974. Available from: [Link]

• ResearchGate. (2012). Src kinase assay. ResearchGate. Available from: [Link]

• Zheng, J., et al. (2024). Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors. ACS Medicinal Chemistry Letters. Available from: [Link]

• Brandvold, K. R., et al. (2012). IC50 Values (in μM) for 13a−d and BGB324 against a Selection of Recombinant Kinases. Journal of Medicinal Chemistry, 55(1), 397-401. Available from: [Link]

• Jin, L., et al. (2012). Synthesis, biological evaluation, and molecular docking studies of N,1,3-triphenyl-1H-pyrazole-4-carboxamide derivatives as anticancer agents. Bioorganic & Medicinal Chemistry Letters, 22(11), 3699-3703. Available from: [Link]

• Sharma, R., et al. (2014). Average IC50 (nM) values of 3-aminoindazoles for KDR inhibitory activity in various ranges of topological models derived through moving average analysis. Medicinal Chemistry Research, 23, 449-460. Available from: [Link]

• Zheng, J., et al. (2024). Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors. ACS Medicinal Chemistry Letters. Available from: [Link]

• Jand'ourek, O., et al. (2015). Synthesis and Biological Evaluation of N-Alkyl-3-(alkylamino)-pyrazine-2-carboxamides. Molecules, 20(5), 8532-8551. Available from: [Link]

• Brehmer, D., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. International Journal of Molecular Sciences, 23(23), 14945. Available from: [Link]

• Wang, Y., et al. (2023). Design, synthesis and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. RSC Medicinal Chemistry, 14(10), 1957-1971. Available from: [Link]

• Li, R., et al. (2021). Structure-activity relationship investigation for imidazopyrazole-3-carboxamide derivatives as novel selective inhibitors of Bruton's tyrosine kinase. European Journal of Medicinal Chemistry, 225, 113724. Available from: [Link]

• Tassone, M., et al. (2015). SRC family kinase inhibition through a new pyrazolo[3,4-d]pyrimidine derivative as a feasible approach for glioblastoma treatment. Journal of Cellular and Molecular Medicine, 19(5), 1019-1029. Available from: [Link]

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Benchmarking Synthesis Methods for 3-Amino-1H-Pyrazole-4-Carboxylic Acid: A Comparative Guide

As a critical heterocyclic building block, 3-amino-1H-pyrazole-4-carboxylic acid is foundational in the development of complex pharmaceuticals, including factor Xa inhibitors, Zaleplon derivatives[1], and novel SARS-CoV-2 NiRAN domain inhibitors[2].

While frequently queried in databases as the "4H-pyrazole" isomer, pyrazoles exhibit rapid annular tautomerism. The 1H-pyrazole form is the thermodynamically stable tautomer and is consistently the structure observed in crystallographic studies[3]. This guide benchmarks the most robust literature-validated synthesis methods for this compound, providing drug development professionals with causality-driven, self-validating protocols.

Retrosynthetic Strategy & Mechanistic Pathway

The most reliable, scalable route to 3-amino-1H-pyrazole-4-carboxylic acid involves a two-step sequence:

• Cyclization: Condensation of an ethoxymethylene cyanoacetate derivative with hydrazine hydrate to form an intermediate ester[4].

• Alkaline Hydrolysis: Saponification of the ester followed by targeted acidification to precipitate the free carboxylic acid[3].

Synthesis workflow of 3-amino-1H-pyrazole-4-carboxylic acid highlighting byproduct formation.

Benchmarking Literature Methods

When selecting a synthetic route, researchers must balance yield, scalability, and environmental impact. The table below summarizes the quantitative data from leading literature methods.

Synthesis Method	Step 1 Conditions (Cyclization)	Step 2 Conditions (Hydrolysis)	Overall Yield	Key Advantage / Drawback	Ref.
Classical Ethanol Route	Hydrazine hydrate, EtOH, Reflux 4-12h	NaOH, THF/MeOH (1:1), 60 °C	~65-70%	Advantage: High purity, standard protocol.Drawback: Requires organic solvents.	[3],[4]
Aqueous Process	Hydrazine hydrate, H₂O, 15-45 °C	NaOH, H₂O, 60 °C	~79%	Advantage: Green chemistry, avoids organic solvents.Drawback: Requires strict temperature control.	[5]

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols detail not just the how, but the why behind each experimental choice.

Step 1: Synthesis of Ethyl 3-amino-1H-pyrazole-4-carboxylate

• Preparation: Dissolve 1 equivalent of ethyl (E)-2-cyano-3-ethoxyacrylate in anhydrous ethanol[4].

• Controlled Addition: Cool the reaction mixture using an ice bath. Add 1 equivalent of hydrazine hydrate slowly and dropwise[4].

  • Causality: Hydrazine is a potent bis-nucleophile. Dropwise addition is critical to prevent localized high concentrations. Rapid addition kinetically favors nucleophilic attack on the ester or cyano group prior to cyclization, leading to the formation of cyanoacetic acid hydrazide as an unwanted byproduct[4].

• Cyclization: Gradually heat the mixture to reflux (approx. 80 °C) and maintain for 4-12 hours[4].

  • Causality: The initial ice bath controls the highly exothermic condensation, while subsequent reflux provides the thermodynamic energy required to drive the cyclization and aromatization of the pyrazole ring to completion[4].

• Self-Validation: Monitor the disappearance of the starting material via Thin Layer Chromatography (TLC) to validate reaction completion before proceeding to workup[4].

• Isolation: Cool to room temperature to induce crystallization. Filter the solid and wash with cold ethanol to minimize product dissolution[4].

Step 2: Alkaline Hydrolysis to 3-amino-1H-pyrazole-4-carboxylic acid

• Saponification: Suspend the intermediate ester (10 mmol) in a 1:1 mixture of THF and Methanol (50 mL). Add 2.5N NaOH (25 mL) and heat at 60 °C (333 K) for 4 hours[3].

  • Causality: Alkaline hydrolysis is strictly preferred over acidic hydrolysis. The electron-rich pyrazole ring is highly stable under basic conditions.

  • Self-Validation (Intrinsic Purification): The resulting sodium carboxylate salt is highly water-soluble. This allows unreacted ester and non-polar organic impurities to be easily washed away with an organic solvent (e.g., ethyl acetate) prior to precipitation, acting as an intrinsic purification system[3].

• Solvent Removal: Remove the organic solvents (THF/MeOH) under reduced pressure[3].

• Targeted Acidification: Cool the remaining aqueous phase to 0 °C (273 K) and slowly acidify with 6N HCl[3].

  • Causality: The slow addition of HCl at 0 °C carefully lowers the pH to the isoelectric point of the amino acid (typically pH 3-4). The low temperature reduces the solubility of the free acid in water, maximizing the precipitation of the solid product[3].

• Final Isolation: Filter the gray/white precipitate, wash thoroughly with cold water, and recrystallize from ethanol to yield high-purity crystals suitable for downstream pharmaceutical applications[3].

References

• ChemicalBook. "3-Aminopyrazole-4-carboxylic acid | 41680-34-6".
• National Institutes of Health (PMC). "1-Allyl-3-amino-1H-pyrazole-4-carboxylic acid".
• BenchChem.
• Google Patents.
• National Institutes of Health (PMC). "Covalent inhibition of the SARS-CoV-2 NiRAN domain via an active-site cysteine".

Sources

• 1. 3-Aminopyrazole-4-carboxylic acid | 41680-34-6 [chemicalbook.com]
• 2. Covalent inhibition of the SARS-CoV-2 NiRAN domain via an active-site cysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Allyl-3-amino-1H-pyrazole-4-carboxylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. WO2011064798A1 - Process for the preparation of a pyrazole derivative - Google Patents [patents.google.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-amino-4H-pyrazole-4-carboxylic Acid

This guide provides essential, field-proven safety protocols for researchers, scientists, and drug development professionals handling 3-amino-4H-pyrazole-4-carboxylic acid and its structural analogs. Our focus extends beyond mere compliance, aiming to instill a deep understanding of why specific precautions are necessary, thereby fostering a proactive safety culture in your laboratory. The procedures outlined here are designed to be a self-validating system for minimizing exposure and ensuring operational integrity.

Hazard Identification: Understanding the Compound

3-amino-4H-pyrazole-4-carboxylic acid is a heterocyclic organic compound. While comprehensive toxicological data for this specific molecule is not fully available, authoritative Safety Data Sheets (SDS) for structurally similar pyrazole derivatives, such as 3-Amino-4-pyrazolecarboxylic acid (CAS 41680-34-6), provide a reliable basis for hazard assessment.[1]

The primary hazards associated with this class of compounds are:

• H315: Causes skin irritation. [1]

• H319: Causes serious eye irritation. [1]

• H335: May cause respiratory irritation. [1]

These classifications indicate that the compound, particularly in its powdered form, can pose a significant risk upon contact with skin, eyes, or if inhaled.[1] The fine particulate nature of the solid necessitates stringent controls to prevent aerosolization and subsequent exposure.

Table 1: GHS Hazard Summary for Structurally Similar Pyrazole Derivatives

Hazard Class & Category	GHS Pictogram	Signal Word	Hazard Statement (H-Code)	Target Organs
Skin Irritation (Category 2)		Warning	H315: Causes skin irritation	Skin
Serious Eye Irritation (Category 2)		Warning	H319: Causes serious eye irritation	Eyes
STOT - SE (Category 3)		Warning	H335: May cause respiratory irritation	Respiratory System
Source: Synthesized from Safety Data Sheets for analogous compounds.[1]

The First Line of Defense: Engineering and Administrative Controls

Personal Protective Equipment (PPE) is the final barrier between you and a potential hazard. Before any handling, ensure that engineering and administrative controls are in place and functional. These are non-negotiable prerequisites for safety.

• Engineering Controls: Always handle solid 3-amino-4H-pyrazole-4-carboxylic acid within a certified chemical fume hood or a ventilated balance enclosure.[2] This is the most critical step in preventing respiratory exposure by capturing dust at the source.[3]

• Administrative Controls: Ensure you are familiar with the location and operation of safety showers and eyewash stations.[4] All personnel handling the compound must be trained on its specific hazards and the procedures outlined in this guide.

Personal Protective Equipment (PPE) Protocol

The selection of PPE must be deliberate and based on the specific task being performed. The following table outlines the minimum required PPE for handling 3-amino-4H-pyrazole-4-carboxylic acid.

Table 2: Recommended PPE for Laboratory Operations

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles conforming to ANSI Z87.1 (US) or EN 166 (EU) standards.[2][5]	Protects against irritation from airborne powder and potential splashes of solutions. Standard safety glasses with side shields are insufficient due to the risk of fine particulates.
Hand Protection	Chemical-resistant nitrile gloves (minimum thickness of 4 mil).	Prevents skin contact and irritation.[2] Nitrile provides broad protection against many laboratory chemicals. Always inspect gloves for tears or punctures before use.[6]
Skin and Body Protection	A buttoned, long-sleeved laboratory coat.	Protects skin and personal clothing from contamination with the chemical powder.[2]
Respiratory Protection	Generally not required if handled exclusively within a certified fume hood.[2] If a fume hood is unavailable or during a large spill, a NIOSH-approved N95 dust mask or equivalent respirator is mandatory.	Prevents inhalation of irritant dust.[1] Reliance on respiratory protection should be a secondary measure after engineering controls have been optimized.[7]

Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting appropriate PPE based on the planned task.

Caption: PPE selection workflow based on engineering controls.

Procedural Step-by-Step Guidance

Adherence to a strict sequence when donning (putting on) and doffing (taking off) PPE is crucial to prevent cross-contamination.

Protocol 1: Donning PPE

• Lab Coat: Put on your lab coat and fasten all buttons.

• Eye Protection: Put on your chemical safety goggles.

• Gloves: Put on your nitrile gloves, ensuring the cuffs are pulled over the sleeves of your lab coat.

Protocol 2: Doffing PPE to Avoid Contamination

The principle is to touch potentially contaminated surfaces only with other contaminated surfaces (i.e., glove-to-glove).

• Gloves: This is the first item to be removed. Grasp the outside of one glove at the wrist with your other gloved hand. Peel it off, turning it inside out. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the wrist of the remaining glove. Peel it off from the inside, creating a "bag" for both gloves. Dispose of them immediately.

• Eye Protection: Remove goggles by handling the strap, not the front.

• Lab Coat: Unbutton the lab coat. Remove it by peeling it from the shoulders and turning the sleeves inside out. Fold the contaminated exterior inward.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

Caption: The correct sequence for doffing PPE.

Operational and Disposal Plans

Spill Response

For a small spill of solid material within a fume hood:

• Alert personnel in the immediate area.

• Wearing your full PPE, gently cover the spill with absorbent pads to prevent further aerosolization.

• Carefully scoop the material and absorbent pads into a designated hazardous waste container.

• Wipe the area with a suitable solvent (e.g., isopropanol, ethanol), collecting the cleaning materials as hazardous waste.

• Do not use a dry brush or cloth, as this will generate dust.

Waste Disposal

All waste generated from handling this compound must be treated as hazardous chemical waste.

• Solid Waste: Unused compound and any materials used for spill cleanup must be collected in a clearly labeled, sealed hazardous waste container.[8]

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated items should be placed in a designated hazardous waste stream, often a labeled bucket or drum for "Chemically Contaminated Material."[9] Do not dispose of this material in the regular trash.[10][11]

• Labeling: All waste containers must be labeled with a hazardous waste tag as soon as the first item is placed inside.[12] The label must list all chemical constituents.[12]

Consult your institution's Environmental Health & Safety (EH&S) department for specific collection and disposal procedures, as regulations can vary.[5][12]

Emergency Procedures: In Case of Exposure

Immediate and correct action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly with soap and plenty of water.[1] If irritation occurs or persists, seek medical attention.[1]

• Inhalation: Move the affected person to fresh air. If they feel unwell, call a poison center or doctor.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

Always have the Safety Data Sheet (SDS) available for emergency responders.

References

• Best Practices for Managing Laboratory Waste. Republic Services. [Link]

• Hazardous Waste and Disposal Considerations. American Chemical Society. [Link]

• Chemical Waste Disposal. Stanford Environmental Health & Safety. [Link]

• Essential Chemical PPE. Trimaco. [Link]

• Personal Protective Equipment (PPE). CHEMM. [Link]

• Recommended PPE to handle chemicals. Bernardo Ecenarro - BESA. [Link]

• Laboratory Waste Disposal Safety Protocols. NSTA. [Link]

• Hazardous Materials Recycling & Disposal. College of Chemistry, UC Berkeley. [Link]

• Chemical Safety: Personal Protective Equipment. University of Washington. [Link]

• Which equipment to select for handling toxic materials and protecting operators?. Palamatic Process. [Link]

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